Methyl 2-amino-3,3-dimethoxypropanoate
Overview
Description
Methyl 2-amino-3,3-dimethoxypropanoate is a chemical compound that belongs to the class of amino acid derivatives. It is a synthetic compound which is used in various scientific research applications. The compound is also known as MDP or MADAP.
Mechanism Of Action
The mechanism of action of Methyl 2-amino-3,3-dimethoxypropanoate is not well understood. However, it is believed to act as a precursor for the synthesis of various amino acids and peptides.
Biochemical And Physiological Effects
Methyl 2-amino-3,3-dimethoxypropanoate has no known biochemical or physiological effects.
Advantages And Limitations For Lab Experiments
One advantage of using Methyl 2-amino-3,3-dimethoxypropanoate in lab experiments is its availability and low cost. However, a limitation is that its mechanism of action is not well understood, which makes it difficult to interpret experimental results.
Future Directions
There are several future directions for the use of Methyl 2-amino-3,3-dimethoxypropanoate in scientific research. One direction is to study its role in the synthesis of various amino acids and peptides. Another direction is to investigate its potential as a building block for the synthesis of new drugs and pharmaceuticals. Additionally, further research is needed to better understand its mechanism of action and potential biochemical and physiological effects.
Synthesis Methods
The synthesis of Methyl 2-amino-3,3-dimethoxypropanoate involves the reaction of 2-amino-3,3-dimethoxypropanoic acid with methanol in the presence of a catalyst. The reaction takes place under reflux conditions and the product is obtained after purification.
Scientific Research Applications
Methyl 2-amino-3,3-dimethoxypropanoate has been used in various scientific research applications. It is commonly used as a building block for the synthesis of peptides and amino acids. It has also been used in the synthesis of various drugs and pharmaceuticals.
properties
CAS RN |
120105-69-3 |
|---|---|
Product Name |
Methyl 2-amino-3,3-dimethoxypropanoate |
Molecular Formula |
C6H13NO4 |
Molecular Weight |
163.17 g/mol |
IUPAC Name |
methyl 2-amino-3,3-dimethoxypropanoate |
InChI |
InChI=1S/C6H13NO4/c1-9-5(8)4(7)6(10-2)11-3/h4,6H,7H2,1-3H3 |
InChI Key |
NIXPLHUKPYRVGK-UHFFFAOYSA-N |
SMILES |
COC(C(C(=O)OC)N)OC |
Canonical SMILES |
COC(C(C(=O)OC)N)OC |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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